Cas no 503293-47-8 (5-(2-Chloro-6-fluorophenyl)-2H-tetrazole)

• Product Name: 5-(2-Chloro-6-fluorophenyl)-2H-tetrazole
• CAS No: 503293-47-8
• MF: C₇H₄ClFN₄
• MW: 198.584862709045
• CID: 68334
• PubChem ID: 2367317
• Update Time: 2025-04-18

5-(2-Chloro-6-fluorophenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-6-fluorophenyl)-2H-tetrazole
• HMS1409C18
• 5-(2-Chloro-6-fluorophenyl)-1H-tetraZole
• A828068
• DTXSID30368286
• MFCD16304624
• 5-(2-CHLORO-6-FLUORO-PHENYL)-2H-TETRAZOLE
• FT-0692609
• AKOS000116492
• 6-Chloro-2-fluorobenzotetrazole
• SCHEMBL13390499
• AKOS008966879
• 503293-47-8
• Z56913124
• Enamine_005342
• SCHEMBL3305051
• AS-85042
• 5-(2-chloro-6-fluorophenyl)-2H-1,2,3,4-tetrazole
• DB-071167

• Inchi： 1S/C7H4ClFN4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： UBJCVTCTBVLUIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1N=NNN=1)F

Computed Properties

• Exact Mass: 198.01100
• Monoisotopic Mass: 198.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 360.1°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.605
• PSA: 54.46000
• LogP: 1.65920

5-(2-Chloro-6-fluorophenyl)-2H-tetrazole Security Information

• Hazardous Material Identification：